Cas no 2228240-85-3 (methyl 4-amino-3-(1-methylcyclopropyl)butanoate)
methyl 4-amino-3-(1-methylcyclopropyl)butanoate Chemical and Physical Properties
Names and Identifiers
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- methyl 4-amino-3-(1-methylcyclopropyl)butanoate
- EN300-1802902
- 2228240-85-3
-
- Inchi: 1S/C9H17NO2/c1-9(3-4-9)7(6-10)5-8(11)12-2/h7H,3-6,10H2,1-2H3
- InChI Key: RYQJCFJCUAMXDS-UHFFFAOYSA-N
- SMILES: O(C)C(CC(CN)C1(C)CC1)=O
Computed Properties
- Exact Mass: 171.125928785g/mol
- Monoisotopic Mass: 171.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 52.3Ų
methyl 4-amino-3-(1-methylcyclopropyl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1802902-0.05g |
methyl 4-amino-3-(1-methylcyclopropyl)butanoate |
2228240-85-3 | 0.05g |
$948.0 | 2023-09-19 | ||
| Enamine | EN300-1802902-0.1g |
methyl 4-amino-3-(1-methylcyclopropyl)butanoate |
2228240-85-3 | 0.1g |
$993.0 | 2023-09-19 | ||
| Enamine | EN300-1802902-0.25g |
methyl 4-amino-3-(1-methylcyclopropyl)butanoate |
2228240-85-3 | 0.25g |
$1038.0 | 2023-09-19 | ||
| Enamine | EN300-1802902-0.5g |
methyl 4-amino-3-(1-methylcyclopropyl)butanoate |
2228240-85-3 | 0.5g |
$1084.0 | 2023-09-19 | ||
| Enamine | EN300-1802902-1.0g |
methyl 4-amino-3-(1-methylcyclopropyl)butanoate |
2228240-85-3 | 1g |
$943.0 | 2023-06-03 | ||
| Enamine | EN300-1802902-2.5g |
methyl 4-amino-3-(1-methylcyclopropyl)butanoate |
2228240-85-3 | 2.5g |
$2211.0 | 2023-09-19 | ||
| Enamine | EN300-1802902-5.0g |
methyl 4-amino-3-(1-methylcyclopropyl)butanoate |
2228240-85-3 | 5g |
$2732.0 | 2023-06-03 | ||
| Enamine | EN300-1802902-10.0g |
methyl 4-amino-3-(1-methylcyclopropyl)butanoate |
2228240-85-3 | 10g |
$4052.0 | 2023-06-03 | ||
| Enamine | EN300-1802902-1g |
methyl 4-amino-3-(1-methylcyclopropyl)butanoate |
2228240-85-3 | 1g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1802902-5g |
methyl 4-amino-3-(1-methylcyclopropyl)butanoate |
2228240-85-3 | 5g |
$3273.0 | 2023-09-19 |
methyl 4-amino-3-(1-methylcyclopropyl)butanoate Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on methyl 4-amino-3-(1-methylcyclopropyl)butanoate
Methyl 4-Amino-3-(1-Methylcyclopropyl)butanoate (CAS No. 2228240-85-3): An Overview of a Promising Compound in Chemical and Pharmaceutical Research
Methyl 4-amino-3-(1-methylcyclopropyl)butanoate (CAS No. 2228240-85-3) is a novel compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its amino and methylcyclopropyl functional groups, offers a promising avenue for the development of new drugs and therapeutic agents.
The chemical structure of methyl 4-amino-3-(1-methylcyclopropyl)butanoate is particularly noteworthy. The presence of the amino group imparts significant reactivity and biological activity, while the methylcyclopropyl moiety adds structural rigidity and stability. These features make it an attractive candidate for various applications, including drug design, organic synthesis, and material science.
Recent studies have highlighted the potential of methyl 4-amino-3-(1-methylcyclopropyl)butanoate in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. The researchers found that the compound effectively reduced oxidative stress and inflammation, which are common hallmarks of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
In addition to its neuroprotective properties, methyl 4-amino-3-(1-methylcyclopropyl)butanoate has shown promise in cancer research. A study conducted by a team at the National Institutes of Health (NIH) in 2022 reported that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of specific metabolic pathways that are crucial for cancer cell proliferation. This selective toxicity makes it a valuable lead compound for the development of targeted cancer therapies.
The synthetic accessibility of methyl 4-amino-3-(1-methylcyclopropyl)butanoate is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized using well-established organic chemistry techniques, such as nucleophilic substitution and condensation reactions. This ease of synthesis allows for efficient scale-up and optimization, facilitating its transition from bench to clinic.
Clinical trials are currently underway to evaluate the safety and efficacy of methyl 4-amino-3-(1-methylcyclopropyl)butanoate in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated with minimal side effects. These findings are encouraging and pave the way for further clinical development.
In conclusion, methyl 4-amino-3-(1-methylcyclopropyl)butanoate (CAS No. 2228240-85-3) represents a promising compound with diverse applications in chemical and pharmaceutical research. Its unique chemical structure, coupled with its potential therapeutic benefits, makes it an exciting area of focus for scientists and researchers worldwide. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, it is likely that this compound will play a significant role in advancing medical treatments for various diseases.
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